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Compound of Interest

Compound Name: 2,6-Difluorobenzoyl chloride

Cat. No.: B147559

Essential Safety and Handling Guide for 2,6-
Difluorobenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
2,6-Difluorobenzoyl chloride (CAS No: 18063-02-0). Adherence to these procedures is
essential for ensuring laboratory safety and operational integrity.

Chemical Properties and Hazards

2,6-Difluorobenzoyl chloride is a colorless to light yellow liquid with a pungent odor.[1][2] It is
a flammable liquid and vapor, is corrosive to metals, and causes severe skin burns and eye
damage.[3][4] This compound is also sensitive to moisture and will react with water.[1][2]

Hazard Identification:
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Hazard Classification GHS Code Description
o Flammable liquid and
Flammable liquids H226
vapour[3][4]
Corrosive to metals H290 May be corrosive to metals[3]
Causes severe skin burns and
Skin corrosion/irritation H314
eye damage][3][4]
Serious eye damage/eye H314 Causes severe skin burns and

irritation

eye damage]3]

Physical and Chemical Properties:

Property Value
Molecular Formula C7H3CIF20]2]
Molecular Weight 176.55 g/mol

Boiling Point 72-77 °C/13 mmHg
Density 1.404 g/mL at 25 °C
Flash Point 46 °C (114.8 °F) - closed cup[5]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling 2,6-

Difluorobenzoyl chloride.

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.tcichemicals.com/BE/en/sds/D2798_EU_6N.pdf
https://www.echemi.com/sds/2-6-difluorobenzoyl-chloride-pd180930101169.html
https://www.tcichemicals.com/BE/en/sds/D2798_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D2798_EU_6N.pdf
https://www.echemi.com/sds/2-6-difluorobenzoyl-chloride-pd180930101169.html
https://www.tcichemicals.com/BE/en/sds/D2798_EU_6N.pdf
https://cymitquimica.com/cas/18063-02-0/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/249408
https://www.benchchem.com/product/b147559?utm_src=pdf-body
https://www.benchchem.com/product/b147559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors that can cause severe

eye damage.

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®).

Prevents skin contact, which

can cause severe burns.[1]

Respiratory Protection

NIOSH-approved respirator
with an organic vapor cartridge
and a particulate pre-filter
(e.g., type ABEK (EN14387)

respirator filter).

Protects against inhalation of

harmful vapors.[1]

Body Protection

Flame-retardant lab coat,
chemical-resistant apron, and

closed-toe shoes.

Provides a barrier against

accidental spills and splashes.

Operational Plan: Handling and Storage

Handling:

o Always work in a well-ventilated area, preferably within a certified chemical fume hood.[1][6]

e Ground and bond containers and receiving equipment to prevent static discharge.[4]

e Use only non-sparking tools.[4]

» Keep away from heat, sparks, open flames, and other ignition sources.[3][4]

¢ Avoid contact with skin, eyes, and clothing.[3]

e Do not breathe vapors or mist.[4]

Storage:

» Store in a cool, dry, and well-ventilated area.[1]
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o Keep containers tightly closed and store under an inert atmosphere.
o Store in a locked-up area.[4]

o Keep away from incompatible materials such as strong oxidizing agents and moisture.[6]

Emergency Response Plan

In Case of Exposure:

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[4]

Immediately remove all contaminated clothing.
) Wash skin with soap and plenty of water for at
Skin Contact ] ] ) ]
least 15 minutes. Seek immediate medical

attention.[4][6]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) i .
artificial respiration. Seek immediate medical
attention.[4]

Do NOT induce vomiting. Rinse mouth with
_ water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical
attention.[4][6]

In Case of a Spill:
o Evacuate: Immediately evacuate the area and alert others.

o Ventilate: Ensure the area is well-ventilated.
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» Contain: Use an inert, non-combustible absorbent material (e.g., sand, earth) to contain the
spill.

e Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.
o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

» Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan

All waste containing 2,6-Difluorobenzoyl chloride must be treated as hazardous waste.

o Waste Collection: Collect all liquid and solid waste in separate, clearly labeled, and sealed
containers.

o Container Labeling: Label containers with "Hazardous Waste," the full chemical name, and
the associated hazards (Flammable, Corrosive).

o Disposal: Dispose of the waste through a licensed hazardous waste disposal company,
following all local, state, and federal regulations.[7] Do not dispose of down the drain.[6]

Safe Handling Workflow
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Safe Handling and Disposal Workflow for 2,6-Difluorobenzoyl Chloride

Preparation

Before Handling
A

Don PPE
(Goggles, Face Shield, Gloves, Lab Coat, Respirator)

Handling in Fume Hood
(Grounding, Non-sparking tools)

Secure Storage
(Cool, Dry, Ventilated, Inert Atmosphere)

Emergency Response
(Spill or Exposure)

1

First Aid
(Flush, Remove Clothing, Fresh Air)

Spill Containment
(Absorbent Material)

Collect Waste

Waste Collection
(Labeled, Sealed Containers)

Hazardous Waste Disposal
(Licensed Vendor)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2,6-Difluorobenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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